(2R)-2-[[1-(3,4-dimethoxyphenyl)-2,2,2-trifluoroethyl]amino]propan-1-ol

• IUPAC Name: (2R)-2-[[1-(3,4-dimethoxyphenyl)-2,2,2-trifluoroethyl]amino]propan-1-ol
• InChI: InChI=1S/C13H18F3NO3/c1-8(7-18)17-12(13(14,15)16)9-4-5-10(19-2)11(6-9)20-3/h4-6,8,12,17-18H,7H2,1-3H3/t8-,12?/m1/s1
• InChI Key: UVHIFLYLCXVVJJ-SZSXPDSJSA-N
• Canonical SMILES: CC(CO)NC(C1=CC(=C(C=C1)OC)OC)C(F)(F)F
• Isomeric SMILES: C[C@H](CO)NC(C1=CC(=C(C=C1)OC)OC)C(F)(F)F
• Molecular Formula: C13H18F3NO3
• Molecular Weight: 293.28 g/mol

Description

(2R)-2-[[1-(3,4-dimethoxyphenyl)-2,2,2-trifluoroethyl]amino]propan-1-ol is a compound that belongs to the class of beta-adrenergic agonists. It has been extensively studied for its potential use in the treatment of respiratory diseases such as asthma and chronic obstructive pulmonary disease (COPD).

Mechanism of Action

The mechanism of action of (2R)-2-[[1-(3,4-dimethoxyphenyl)-2,2,2-trifluoroethyl]amino]propan-1-ol involves the activation of beta-2 adrenergic receptors in the lungs. This leads to the relaxation of smooth muscle cells in the airways, resulting in bronchodilation and improved airflow. The compound also stimulates the production of cyclic adenosine monophosphate (cAMP), which further enhances the relaxation of smooth muscle cells.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are primarily related to its action as a beta-2 adrenergic receptor agonist. The compound leads to bronchodilation and improved airway function, which can help to alleviate the symptoms of respiratory diseases such as asthma and this compound. The compound also has effects on other systems in the body, including the cardiovascular and metabolic systems.

Advantages and Limitations for Lab Experiments

One of the advantages of using (2R)-2-[[1-(3,4-dimethoxyphenyl)-2,2,2-trifluoroethyl]amino]propan-1-ol in lab experiments is its selectivity for beta-2 adrenergic receptors. This makes it a useful tool for studying the function of these receptors and their role in respiratory diseases. However, the compound also has limitations, including its potential for off-target effects and its relatively short half-life.

Future Directions

There are several potential future directions for research on (2R)-2-[[1-(3,4-dimethoxyphenyl)-2,2,2-trifluoroethyl]amino]propan-1-ol. One area of interest is the development of more selective and potent beta-2 adrenergic receptor agonists for the treatment of respiratory diseases. Another area of research is the investigation of the compound's effects on other systems in the body, including the immune system and the nervous system. Additionally, there is potential for the use of this compound in combination with other drugs for the treatment of respiratory diseases.

Synthesis Methods

The synthesis of (2R)-2-[[1-(3,4-dimethoxyphenyl)-2,2,2-trifluoroethyl]amino]propan-1-ol involves the reaction of (R)-2-amino-1-propanol with 1-(3,4-dimethoxyphenyl)-2,2,2-trifluoroethanol in the presence of a suitable catalyst. The reaction proceeds through a series of steps, including nucleophilic addition, proton transfer, and elimination, to yield the desired product. The synthesis method has been optimized to improve the yield and purity of the compound.

Scientific Research Applications

(2R)-2-[[1-(3,4-dimethoxyphenyl)-2,2,2-trifluoroethyl]amino]propan-1-ol has been extensively studied for its potential use in the treatment of respiratory diseases such as asthma and this compound. It acts as a selective beta-2 adrenergic receptor agonist, which leads to bronchodilation and improved airway function. The compound has also been investigated for its potential use as a tool in pharmacological research, particularly in the study of beta-adrenergic receptors.